Cas no 882747-56-0 (3-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole)

• Product Name: 3-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole
• CAS No: 882747-56-0
• MF: C₂₄H₂₂F₃NO₂
• MW: 413.432197093964
• CID: 5740118
• PubChem ID: 16413301
• Update Time: 2025-10-29

3-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole
• 1H-Indole, 3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1-[[3-(trifluoromethyl)phenyl]methyl]-
• 3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1-[3-(trifluoromethyl)benzyl]-1H-indole
• 882747-56-0
• 4Y-0032
• AKOS005091865
• 3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1-[[3-(trifluoromethyl)phenyl]methyl]indole

• Inchi： 1S/C24H22F3NO2/c25-24(26,27)19-5-3-4-17(14-19)15-28-16-21(20-6-1-2-7-22(20)28)18-8-10-23(11-9-18)29-12-13-30-23/h1-8,14,16H,9-13,15H2
• InChI Key： LMXYPZJQZHGTQF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C(F)(F)F)=C2)C2=C(C=CC=C2)C(C2CCC3(OCCO3)CC=2)=C1

Computed Properties

• Exact Mass: 413.16026343g/mol
• Monoisotopic Mass: 413.16026343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 23.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 542.0±50.0 °C(Predicted)

Additional information on 3-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole

3-{1,4-Dioxaspiro[4.5]dec-7-en-8-yl}-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole: A Comprehensive Overview

The compound 3-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole, identified by the CAS number 882747-56-0, is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure incorporates a spiro ring system, specifically a 1,4-dioxaspiro[4.5]decene moiety, fused with an indole core and a trifluoromethyl-substituted phenyl group. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their ability to modulate various cellular pathways. The 1,4-dioxaspiro[4.5]decene moiety in this compound is particularly interesting as it introduces rigidity and strain into the molecule, potentially enhancing its binding affinity to target proteins. This structural characteristic has been linked to improved pharmacokinetic profiles, including enhanced bioavailability and reduced clearance rates.

The presence of the trifluoromethyl group on the phenyl ring further enhances the compound's stability and lipophilicity, which are critical factors for drug candidates targeting membrane-bound receptors or enzymes. Recent research has demonstrated that trifluoromethyl-substituted aromatic compounds can exhibit potent inhibitory effects against kinases and other key enzymes involved in disease pathways.

In terms of synthesis, this compound is typically prepared through a multi-step process involving spirocyclic ring formation and subsequent functionalization. The construction of the spiro ring system often employs nucleophilic substitution or cycloaddition reactions, while the indole core can be synthesized via traditional methods such as the Paal-Knorr synthesis or more modern approaches like transition-metal-catalyzed cyclizations.

From a pharmacological perspective, this compound has shown promising activity in preclinical models of various diseases, including cancer and neurodegenerative disorders. Its ability to inhibit key enzymes involved in cell proliferation and survival pathways makes it a valuable lead compound for drug development programs targeting these conditions.

In conclusion, the compound 3-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole represents a significant advancement in the field of medicinal chemistry. Its unique structure, derived from cutting-edge synthetic methodologies, positions it as a strong candidate for further exploration in therapeutic applications.